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Hispanolone Hispanolone
Brand Name: Vulcanchem
CAS No.: 18676-07-8
VCID: VC0098741
InChI: InChI=1S/C20H30O3/c1-14-16(21)12-17-18(2,3)8-5-9-19(17,4)20(14,22)10-6-15-7-11-23-13-15/h7,11,13-14,17,22H,5-6,8-10,12H2,1-4H3/t14-,17+,19+,20-/m1/s1
SMILES: CC1C(=O)CC2C(CCCC2(C1(CCC3=COC=C3)O)C)(C)C
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol

Hispanolone

CAS No.: 18676-07-8

Main Products

VCID: VC0098741

Molecular Formula: C20H30O3

Molecular Weight: 318.4 g/mol

Hispanolone - 18676-07-8

CAS No. 18676-07-8
Product Name Hispanolone
Molecular Formula C20H30O3
Molecular Weight 318.4 g/mol
IUPAC Name (3S,4R,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-1,3,5,6,7,8a-hexahydronaphthalen-2-one
Standard InChI InChI=1S/C20H30O3/c1-14-16(21)12-17-18(2,3)8-5-9-19(17,4)20(14,22)10-6-15-7-11-23-13-15/h7,11,13-14,17,22H,5-6,8-10,12H2,1-4H3/t14-,17+,19+,20-/m1/s1
Standard InChIKey UVKYPKNCQJIGKV-PEFDPPPMSA-N
Isomeric SMILES C[C@@H]1C(=O)C[C@@H]2[C@@]([C@]1(CCC3=COC=C3)O)(CCCC2(C)C)C
SMILES CC1C(=O)CC2C(CCCC2(C1(CCC3=COC=C3)O)C)(C)C
Canonical SMILES CC1C(=O)CC2C(CCCC2(C1(CCC3=COC=C3)O)C)(C)C
Synonyms hispanolone
PubChem Compound 5458747
Last Modified Nov 11 2021
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